Cas no 2137597-97-6 (3-methyl-N,N-bis(propan-2-yl)piperidin-3-amine)

• Product Name: 3-methyl-N,N-bis(propan-2-yl)piperidin-3-amine
• CAS No: 2137597-97-6
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• MDL: MFCD30753191
• CID: 5263879
• PubChem ID: 165442695
• Update Time: 2025-05-23

3-methyl-N,N-bis(propan-2-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 3-methyl-N,N-bis(1-methylethyl)-
• 3-methyl-N,N-bis(propan-2-yl)piperidin-3-amine

• MDL： MFCD30753191
• Inchi： 1S/C12H26N2/c1-10(2)14(11(3)4)12(5)7-6-8-13-9-12/h10-11,13H,6-9H2,1-5H3
• InChI Key： ASOVEQRCZRPHJN-UHFFFAOYSA-N
• SMILES： N1CCCC(C)(N(C(C)C)C(C)C)C1

Additional information on 3-methyl-N,N-bis(propan-2-yl)piperidin-3-amine

3-Methyl-N,N-Bis(Propan-2-Yl)Piperidin-3-Amine: A Comprehensive Overview

The compound with CAS No 2137597-97-6, commonly referred to as 3-methyl-N,N-bis(propan-2-yl)piperidin-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of piperidine derivatives, which are known for their diverse applications in drug discovery and chemical synthesis. The structure of 3-methyl-N,N-bis(propan-2-yl)piperidin-3-amine features a six-membered piperidine ring with a methyl group at the 3-position and two isopropyl groups attached to the nitrogen atom. This unique structure contributes to its versatile chemical properties and potential for further functionalization.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly as scaffolds for bioactive compounds. The 3-methyl-N,N-bis(propan-2-yl)piperidin-3-amine structure has been explored for its ability to act as a chiral ligand in asymmetric catalysis, a technique that is pivotal in the synthesis of enantiomerically pure pharmaceuticals. Researchers have demonstrated that this compound can effectively induce high enantioselectivity in various catalytic reactions, making it a valuable tool in the development of complex molecules with therapeutic potential.

In addition to its role in catalysis, 3-methyl-N,N-bis(propan-2-yl)piperidin-3-amine has been investigated for its potential as a building block in polymer chemistry. Its ability to form stable amide bonds has led to its use in the synthesis of novel polyamides with enhanced mechanical and thermal properties. These materials hold promise for applications in advanced composites and high-performance textiles.

The synthesis of 3-methyl-N,N-bis(propan-2-y l)piperidin -3 -amine typically involves multi-step processes that combine principles from both organic and stereochemical synthesis. Recent advancements in asymmetric synthesis have enabled the production of this compound with high optical purity, which is critical for its application in chiral recognition studies. The use of transition metal catalysts, such as palladium complexes, has further streamlined the synthetic pathway, reducing costs and improving yields.

From an environmental perspective, the development of sustainable synthetic methods for 3-methyl-N,N-bis(propan -2 -yl )piperidin - 3 - amine has become a focal point for researchers. Green chemistry principles are being increasingly integrated into its production processes, emphasizing the use of renewable feedstocks and minimizing waste generation. These efforts align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing.

In conclusion, CAS No 2137597 -97 -6, or 3 -methyl -N ,N -bis (propan - 2 - yl ) piperidin - 3 - amine, represents a versatile and multifaceted compound with significant implications across various scientific disciplines. Its role as a chiral catalyst, a polymer building block, and a scaffold for drug discovery underscores its importance in modern chemical research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in advancing technological and therapeutic innovations.